Cas no 81568-85-6 (thiobenzamide, 2-iodo-)

• Product Name: thiobenzamide, 2-iodo-
• CAS No: 81568-85-6
• MF: C₇H₆INS
• MW: 263.098712444305
• CID: 861687
• PubChem ID: 3036405
• Update Time: 2025-04-23

thiobenzamide, 2-iodo- Chemical and Physical Properties

Names and Identifiers

• thiobenzamide, 2-iodo-
• 2-iodobenzenecarbothioamide
• 81568-85-6
• SCHEMBL6893214
• DTXSID50231206
• AKOS015853736
• MFCD09025699
• 2-Iodothiobenzamide
• Benzenecarbothioamide, 2-iodo-
• 2-Iodobenzothioamide
• SY359370

• MDL： MFCD09025699
• Inchi： 1S/C7H6INS/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H2,9,10)
• InChI Key： SROXPQIFIILRJM-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(N)=S

Computed Properties

• Exact Mass: 262.92657g/mol
• Monoisotopic Mass: 262.92657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 324.3±44.0 °C at 760 mmHg
• Flash Point: 149.9±28.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

thiobenzamide, 2-iodo- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on thiobenzamide, 2-iodo-

Thiobenzamide, 2-iodo- (CAS No. 81568-85-6): A Comprehensive Overview in Modern Chemical Research

Thiobenzamide, 2-iodo-, identified by its Chemical Abstracts Service (CAS) number 81568-85-6, is a significant compound in the realm of chemical and pharmaceutical research. This introduction delves into the compound's structural characteristics, synthetic pathways, and its emerging applications, particularly in medicinal chemistry and drug development.

The molecular structure of Thiobenzamide, 2-iodo- consists of a thiobenzamide core substituted with an iodine atom at the 2-position. This unique arrangement imparts distinct reactivity and makes it a valuable intermediate in organic synthesis. The presence of the iodine moiety enhances its utility in cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, Thiobenzamide, 2-iodo- has garnered attention for its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to design molecules with potential applications in oncology, inflammation, and neurodegenerative diseases. The compound's ability to participate in palladium-catalyzed coupling reactions has enabled the synthesis of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of Thiobenzamide, 2-iodo- is its versatility in medicinal chemistry. Its incorporation into heterocyclic frameworks has led to the discovery of several bioactive compounds. For instance, studies have shown that derivatives of this molecule exhibit inhibitory effects on enzymes involved in disease pathways. This has spurred further investigation into its potential as a lead compound for drug discovery.

The synthesis of Thiobenzamide, 2-iodo- typically involves a multi-step process that begins with the preparation of thiobenzamide followed by iodination at the desired position. Advances in synthetic methodologies have refined these procedures, making them more efficient and scalable. Techniques such as nucleophilic aromatic substitution and metal-catalyzed iodination have been particularly instrumental in achieving high yields and purity.

The compound's stability under various reaction conditions has also contributed to its widespread use in research laboratories. Its resistance to degradation allows for prolonged storage and repeated use in multiple synthetic protocols. This reliability has made it a staple in many organic synthesis kits used by chemists worldwide.

In addition to its synthetic utility, Thiobenzamide, 2-iodo- has been explored for its role in material science. Researchers have investigated its potential as a precursor for organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the thiobenzamide group and the electron-donating effect of the iodine atom create a favorable environment for charge transport, making it an attractive candidate for these applications.

The pharmacological profile of Thiobenzamide, 2-iodo- derivatives continues to be a focal point of research. Preclinical studies have demonstrated promising results in models of cancer and inflammation. The compound's ability to modulate key signaling pathways has opened new avenues for therapeutic intervention. Further clinical trials are warranted to validate these findings and explore potential therapeutic benefits.

The future prospects of Thiobenzamide, 2-iodo- are vast and multifaceted. As synthetic techniques evolve, so too will the possibilities for designing novel derivatives with tailored properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential. The compound's unique characteristics make it a cornerstone in modern chemical research, poised to contribute significantly to advancements in medicine and materials science.